![molecular formula C19H25FN2O2S B6123777 2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol](/img/structure/B6123777.png)
2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol
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Overview
Description
2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as FMBTP or 4-[(4-fluoro-3-methoxybenzyl)(3-thienyl)methyl]-1-piperazineethanol. The compound has shown promising results in various scientific studies, and its mechanism of action and physiological effects are of particular interest.
Mechanism of Action
The exact mechanism of action of 2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and physiological effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to reduce anxiety-like behavior in animal models, and to have antidepressant-like effects. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, the compound has been found to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol in lab experiments include its potential therapeutic effects in various areas, as well as its ability to inhibit the growth of cancer cells. However, the compound has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol. One area of interest is its potential use in cancer treatment, as it has shown to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic effects in areas such as anxiety, depression, and addiction.
Synthesis Methods
The synthesis method for 2-[4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol involves the reaction of 4-(4-fluoro-3-methoxybenzyl)-1-(3-thienylmethyl)piperazine with ethanol. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques.
Scientific Research Applications
The compound has been used in various scientific studies, including studies related to anxiety, depression, and addiction. It has been found to have potential therapeutic effects in these areas. The compound has also been studied for its potential use in cancer treatment, as it has shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
2-[4-[(4-fluoro-3-methoxyphenyl)methyl]-1-(thiophen-3-ylmethyl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN2O2S/c1-24-19-10-15(2-3-18(19)20)11-21-6-7-22(17(13-21)4-8-23)12-16-5-9-25-14-16/h2-3,5,9-10,14,17,23H,4,6-8,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFJQHMDQSTTZKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CN2CCN(C(C2)CCO)CC3=CSC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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